Cas no 1263211-32-0 (4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile)

4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile is a heterocyclic compound featuring a bromine substituent and a nitrile functional group on a partially saturated naphthyridine scaffold. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances versatility in derivatization. The partially hydrogenated ring system contributes to improved solubility and stability compared to fully aromatic analogs. This compound is particularly useful in medicinal chemistry for the design of kinase inhibitors and other therapeutic agents. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile structure

1263211-32-0 structure

Product Name:4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile

CAS No:1263211-32-0

MF:C₉H₈BrN₃

MW:238.083920478821

MDL:MFCD18325130

CID:4565961

PubChem ID:53263237

Update Time:2025-05-26

4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5,6,7,8-tetrahydro-[1,5]naphthyridine-2-carbonitrile
- 1,5-Naphthyridine-2-carbonitrile, 4-bromo-5,6,7,8-tetrahydro-
- 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile
- 1263211-32-0
- F1957-0112
- AKOS005186898
- EN300-237521
- MDL： MFCD18325130
- Inchi： 1S/C9H8BrN3/c10-7-4-6(5-11)13-8-2-1-3-12-9(7)8/h4,12H,1-3H2
- InChI Key： VCZRZAKBOVDDTK-UHFFFAOYSA-N
- SMILES： N1C2=C(NCCC2)C(Br)=CC=1C#N

Computed Properties

Exact Mass: 236.99016g/mol
Monoisotopic Mass: 236.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 48.7Å²

4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile Pricemore >>

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Chemenu	CM235837-1g	4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile	1263211-32-0	97%	1g	$***	2023-03-30
Chemenu	CM235837-1g	4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile	1263211-32-0	97%	1g	$594	2021-08-04
Chemenu	CM235837-5g	4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile	1263211-32-0	97%	5g	$1323	2021-08-04
Chemenu	CM235837-10g	4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile	1263211-32-0	97%	10g	$1823	2021-08-04
TRC	B250191-100mg	4-bromo-5,6,7,8-tetrahydro-[1,5]naphthyridine-2-carbonitrile	1263211-32-0		100mg	$ 95.00	2022-06-07
TRC	B250191-500mg	4-bromo-5,6,7,8-tetrahydro-[1,5]naphthyridine-2-carbonitrile	1263211-32-0		500mg	$ 390.00	2022-06-07
TRC	B250191-1g	4-bromo-5,6,7,8-tetrahydro-[1,5]naphthyridine-2-carbonitrile	1263211-32-0		1g	$ 590.00	2022-06-07
Chemenu	CM235837-100mg	4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile	1263211-32-0	97%	100mg	$***	2023-03-30
Chemenu	CM235837-250mg	4-Bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile	1263211-32-0	97%	250mg	$***	2023-03-30
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